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Compound of Interest

Compound Name:
(3-

Chloropropyl)diethoxymethylsilane

Cat. No.: B077525 Get Quote

This guide provides essential safety protocols, operational procedures, and disposal plans for

the handling of (3-Chloropropyl)diethoxymethylsilane, tailored for laboratory and research

professionals. Adherence to these guidelines is critical to ensure personal safety and minimize

environmental impact.

Essential Safety Information
(3-Chloropropyl)diethoxymethylsilane is a combustible liquid that can cause serious eye and

skin irritation.[1] It is crucial to handle this chemical with appropriate personal protective

equipment in a well-ventilated area.[2][3][4] The hydrolysis of this compound produces ethanol,

which can have narcotic effects in high concentrations.[2]
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Property Value Source

CAS Number 13501-76-3 [5]

Physical State Liquid [2]

Appearance Colorless transparent liquid [4]

Boiling Point 81-83 °C @ 8 Torr [4]

Flash Point 79.6 ± 12.0 °C [4]

Density 0.9744 g/cm³ @ 20 °C [4]

Vapor Pressure 0.0899 mmHg @ 25°C [4]

Refractive Index 1.423 [4]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is mandatory to prevent exposure.

PPE Category Specification Rationale

Hand Protection
Neoprene or nitrile rubber

gloves.[2]

To prevent skin contact and

irritation.[1][3]

Eye Protection
Chemical goggles. Contact

lenses should not be worn.[2]

To protect against splashes

that can cause serious eye

irritation.[1][2]

Skin and Body Protection
Wear suitable protective

clothing.[2]

To prevent skin contact and

absorption.

Respiratory Protection
NIOSH-certified organic vapor

(black cartridge) respirator.[2]

To avoid inhalation of vapors,

especially in areas with

insufficient ventilation.

Emergency eye wash fountains and safety showers must be readily available in the immediate

vicinity of any potential exposure.[2]
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling (3-Chloropropyl)diethoxymethylsilane is essential to

minimize risks.

1. Preparation and Engineering Controls:

Ensure the work area is well-ventilated, preferably using a chemical fume hood or local

exhaust ventilation.[2][3]

Ground and bond all containers and receiving equipment to prevent static discharge.[2]

Use only non-sparking tools.[2][4][6]

Keep away from heat, open flames, and sparks.[1][2] No smoking is permitted in the

handling area.[1]

2. Donning PPE:

Before handling the chemical, put on all required PPE as specified in the table above.

Gloves must be inspected for integrity prior to use.[3]

3. Chemical Transfer:

When transferring the liquid, pour slowly and carefully to avoid splashing.

Keep the container tightly closed when not in use.[2][4]

4. Post-Handling:

Wash hands and other exposed areas thoroughly with mild soap and water after handling

and before eating, drinking, or smoking.[2]

Remove and wash contaminated clothing before reuse.[1][2]

Logical Workflow for Safe Handling
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Safe Handling Workflow for (3-Chloropropyl)diethoxymethylsilane

1. Preparation

2. Don PPE

3. Chemical Handling

4. Post-Handling

Verify Fume Hood Operation

Ground Equipment

Assemble Non-Sparking Tools

Wear Nitrile/Neoprene Gloves

Wear Chemical Goggles

Wear Protective Clothing

Wear Respirator

Transfer Chemical Slowly

Keep Container Closed

Wash Hands Thoroughly

Clean & Store PPE

Dispose of Waste

End

Start

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of (3-Chloropropyl)diethoxymethylsilane.
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Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

First Aid Measures:

Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes.[2] Remove contact lenses if

present and easy to do.[1][2] Continue rinsing

and seek medical attention if irritation persists.

[1][2]

Skin Contact

Remove contaminated clothing and wash the

affected area with plenty of soap and water.[2] If

skin irritation occurs, seek medical attention.[1]

Inhalation

Move the person to fresh air and keep them at

rest in a comfortable position for breathing.[1][2]

Seek medical advice if you feel unwell.[1][2]

Ingestion

Do not induce vomiting.[6] Never give anything

by mouth to an unconscious person.[2][6] Rinse

mouth and seek immediate medical attention.[1]

[6]

Spill and Leak Procedures:

Evacuate unnecessary personnel from the area.[2]

Remove all sources of ignition.[6]

Equip the cleanup crew with proper protective equipment.[2]

Clean up spills as soon as possible using an absorbent material.[2]

Collect the absorbed material into a suitable container for disposal using non-sparking tools.

[2][6]
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Prevent the spill from entering sewers or public waters.[2]

Fire-Fighting Measures:

This chemical is a combustible liquid.[1][2]

Suitable extinguishing media include water spray, water fog, foam, carbon dioxide, and dry

chemical.[2]

Firefighters should wear self-contained breathing apparatus and full protective gear.[7][8]

Disposal Plan
Proper disposal is essential to prevent environmental contamination and comply with

regulations.

Waste Disposal:

Dispose of (3-Chloropropyl)diethoxymethylsilane and its containers in accordance with

local, state, and federal regulations.

Incineration at a licensed waste disposal facility is the recommended method of disposal.[2]

Do not dispose of the chemical into the environment.[2]

Empty containers should be handled as if they were full, as they may retain product residue.

[9] Leave chemicals in their original containers and do not mix with other waste.[10]

By strictly following these safety and handling protocols, researchers and scientists can work

safely with (3-Chloropropyl)diethoxymethylsilane, minimizing personal risk and ensuring

environmental responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.tcichemicals.com/KR/ko/documentSearch/productSDSSearchDoc?productCode=C3092&langSelector=en&selectedCountry=KR
https://www.gelest.com/wp-content/uploads/product_msds/SIC2352.0-msds.pdf
https://www.cfmats.com/uploads/file/cfs-763-3--chloropropylmethyldiethoxysilane-ghs-sds.pdf
https://www.echemi.com/produce/pr220729229113-3-chloropropyldiethoxymethylsilane.html
https://www.calpaclab.com/3-chloropropyl-diethoxy-methyl-silane-5ml-each/spc-tci-c3092-5ml
https://www.echemi.com/sds/3-chloropropyldiethoxymethylsilane-temppid160705001653.html
https://www.fishersci.com/store/msds?partNumber=AC137280250&countryCode=US&language=en
https://www-s.mechse.uiuc.edu/cleanroom/files/Current%20MSDS/(3-Chloropropyl)%20Trimethoxysilane.pdf
https://pim-resources.coleparmer.com/sds/53781.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/569615
https://www.benchchem.com/product/b077525#personal-protective-equipment-for-handling-3-chloropropyl-diethoxymethylsilane
https://www.benchchem.com/product/b077525#personal-protective-equipment-for-handling-3-chloropropyl-diethoxymethylsilane
https://www.benchchem.com/product/b077525#personal-protective-equipment-for-handling-3-chloropropyl-diethoxymethylsilane
https://www.benchchem.com/product/b077525#personal-protective-equipment-for-handling-3-chloropropyl-diethoxymethylsilane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b077525?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077525?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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